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Compound of Interest

Compound Name: Trioctylmethylammonium chloride

Cat. No.: B128994

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of Trioctylmethylammonium chloride, a
gquaternary ammonium salt utilized in various laboratory and industrial applications, including as
a phase-transfer catalyst and surfactant. The focus of this guide is to present its core
identifiers, detailed safety information, and essential handling protocols to ensure its safe use
in a research environment.

Chemical Identification

Trioctylmethylammonium chloride is a viscous liquid that is hygroscopic. It is also known by
other names such as Aliquat 336, Methyltrioctylammonium chloride, and
Tricaprylmethylammonium chloride.[1] There are a couple of CAS numbers associated with this
chemical, with 5137-55-3 being the primary identifier for the specific compound and 63393-96-
4 often used for mixtures where the alkyl chain lengths vary (C8-C10).[2][3]
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Identifier

Value

CAS Number

5137-55-3[1][4][5]

Alternate CAS Number

63393-96-4 (for C8-C10 mixture)[2]

EC Number 264-120-7[6][7]
Molecular Formula C25H54CIN[1]
Molecular Weight 404.16 g/mol [1][3]
Methyltrioctylammonium chloride, Aliquat 336,
Synonyms ) ) )
Tricaprylmethylammonium chloride[1][3]
Appearance Colorless to light orange/yellow viscous liquid[1]
Density 0.884 g/cm?3[1]

GHS Hazard and Safety Information

Trioctylmethylammonium chloride is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear

framework for its dangers.

Signal Word:Danger[6][8][9][10]

GHS Pictograms:

e lwialt text

(GHSO06: Acute Toxicity)[6]

e walt text

(GHSO05: Corrosion)[6]

e lwialt text

(GHS09: Hazardous to the Aquatic Environment)[6]
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Hazard Class

Hazard Statement

Acute Toxicity, Oral (Category 3)

H301: Toxic if swallowed.[3][6][8][9][11]

Skin Corrosion/Irritation (Category 1A/1B/1C)

H314: Causes severe skin burns and eye
damage.[3][8][9][11]

Serious Eye Damage (Category 1)

H318: Causes serious eye damage.[6][8]

Reproductive Toxicity (Category 1B)

H360: May damage fertility or the unborn child.
[91[11]

Specific Target Organ Toxicity, Repeated
Exposure (Category 2)

H373: May cause damage to organs through

prolonged or repeated exposure.[3][9][11]

Hazardous to the Aquatic Environment, Acute

(Category 1)

H400: Very toxic to aquatic life.[8][10]

Hazardous to the Aquatic Environment, Chronic

(Category 1)

H410: Very toxic to aquatic life with long lasting
effects.[3][6][9][11]
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Precautionary Class Precautionary Statement

P201 & P202: Obtain special instructions before
] use and do not handle until all safety
Prevention .
precautions have been read and understood.[3]

[11]

P260: Do not breathe
dust/fume/gas/mist/vapors/spray.[9][11]

P264: Wash skin thoroughly after handling.[6][9]
[11]

P270: Do not eat, drink or smoke when using
this product.[9][11]

P273: Avoid release to the environment.[6][9]
[11]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[3][9][11]

P301 + P310: IF SWALLOWED: Immediately
Response call a POISON CENTER or doctor/physician.[6]
[11]

P303 + P361 + P353: IF ON SKIN (or hair):
Take off immediately all contaminated clothing.

Rinse skin with water/shower.[3]

P304 + P340: IF INHALED: Remove person to
fresh air and keep comfortable for breathing.[3]
[91[10]

P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[3][6][10]

P391: Collect spillage.[9]

Storage P405: Store locked up.[9][10]
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) P501: Dispose of contents/container in
Disposal ] )
accordance with local regulations.[9]

Toxicological Data

The acute toxicity of Trioctylmethylammonium chloride has been evaluated in several
studies. The primary routes of concern are oral ingestion and skin/eye contact.

Test Type Route Species Dose/Duration Result

Toxic Effects:

Hypermaotility,
Oral Rat 223 mg/kg diarrhea,

respiratory

LD50 (Lethal
Dose, 50%)

depression.[4]

LD50 (Lethal

Oral Mouse 280 mg/kg -
Dose, 50%)
Standard Draize _ , Severe Irritation.
Skin Rabbit 0.5mL
Test [4]
LC50 (Lethal ) )
Danio rerio

Concentration, Aquatic ) - 0.042 mg/L.[6]
(Zebra Fish)
50%)

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict safety protocols is mandatory when handling Trioctylmethylammonium
chloride. The following procedures outline best practices for handling and emergency
response.

4.1 Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear appropriate chemical safety goggles or glasses as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
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EN166.[4]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[4] Contaminated clothing should be removed immediately and
washed before reuse.[4]

» Respiratory Protection: Use only in a chemical fume hood or with adequate ventilation to
keep airborne concentrations low.[4] If exposure limits are exceeded, a full-face respirator
may be necessary.[10]

4.2 Handling and Storage Protocol

e Handling: Wash hands and skin thoroughly after handling.[4] Avoid contact with eyes, skin,
and clothing.[9] Prevent the formation of aerosols.[9]

o Storage: Keep containers tightly closed when not in use.[4] Store in a cool, dry, and well-
ventilated area away from incompatible substances such as oxidizing agents.[4] The material
is hygroscopic and should be protected from moisture.[4]

4.3 First-Aid Protocols

e If Inhaled: Immediately move the victim to fresh air.[4] If breathing is difficult, administer
oxygen.[4] If breathing has stopped, provide artificial respiration. Seek immediate medical
attention.[4][10]

e Following Skin Contact: Immediately flush the skin with plenty of water for at least 15
minutes while removing all contaminated clothing and shoes.[4] Seek immediate medical aid.

[4]

e Following Eye Contact: Immediately flush eyes with plenty of water for at least 15-30
minutes, occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present
and easy to do.[6] Seek immediate medical attention, specifically from an ophthalmologist.
[11]

« |If Swallowed: Do NOT induce vomiting.[4][9] If the victim is conscious and alert, give 2-4
cupfuls of water or milk.[4] Never give anything by mouth to an unconscious person.[4] Rinse
the mouth with water and seek immediate medical attention.
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4.4 Accidental Release Measures (Spill Cleanup Protocol)

o Personal Precautions: Evacuate personnel to a safe area.[9] Ensure adequate ventilation.
Wear full personal protective equipment as described in section 4.1.[9]

e Environmental Precautions: Prevent the spill from entering drains, storm sewers, or

waterways.[4][9]

e Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite, or
earth) and place it in a suitable, closed container for disposal.[4][6] Use non-sparking tools.
The spill area can be flushed with a dilute (5%) acetic acid solution, with the rinsate collected

for proper disposal.[4]

Visualized Safety Workflow

The following diagram outlines the logical relationship between the hazards of
Trioctylmethylammonium chloride and the required safety responses.
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Trioctylmethylammonium Chioride Safety Workflow
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Caption: Workflow of Hazards and Responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.merckmillipore.com/DE/en/product/Methyltrialkylammonium-chloride,MDA_CHEM-818079
https://www.chemsrc.com/en/cas/5137-55-3_245500.html
https://www.lgcstandards.com/US/en/p/TRC-T804450
https://www.lgcstandards.com/US/en/p/TRC-T804450
https://www.serva.de/upload/msdssdb/37/sd_37076_GB_.pdf
https://www.tcichemicals.com/BE/en/sds/T0826_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trioctylmethylammonium-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Trioctylmethylammonium-chloride
https://file.medchemexpress.com/batch_PDF/HY-Y0080/Methyl-trioctyl-ammonium-chloride-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/methyltrioctylammoniumchloride-pid_Rock1403.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/69485
https://www.benchchem.com/product/b128994#trioctylmethylammonium-chloride-cas-number-and-safety-information
https://www.benchchem.com/product/b128994#trioctylmethylammonium-chloride-cas-number-and-safety-information
https://www.benchchem.com/product/b128994#trioctylmethylammonium-chloride-cas-number-and-safety-information
https://www.benchchem.com/product/b128994#trioctylmethylammonium-chloride-cas-number-and-safety-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128994?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

